Cas no 1224582-73-3 (1-2-(piperidin-1-yl)pyridin-3-ylethan-1-one)

• Product Name: 1-2-(piperidin-1-yl)pyridin-3-ylethan-1-one
• CAS No: 1224582-73-3
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6225846
• PubChem ID: 83881973
• Update Time: 2025-05-20

1-2-(piperidin-1-yl)pyridin-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(piperidin-1-yl)pyridin-3-ylethan-1-one
• 1-[2-(piperidin-1-yl)pyridin-3-yl]ethan-1-one
• 1224582-73-3
• EN300-1841390

• Inchi： 1S/C12H16N2O/c1-10(15)11-6-5-7-13-12(11)14-8-3-2-4-9-14/h5-7H,2-4,8-9H2,1H3
• InChI Key： WXUYVLFKGIYERM-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CN=C1N1CCCCC1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-2-(piperidin-1-yl)pyridin-3-ylethan-1-one

1-2-(Piperidin-1-yl)pyridin-3-ylEthan-1-one: A Comprehensive Overview

1-2-(Piperidin-1-yl)pyridin-3-ylethan-1-one (CAS No. 1224582-73-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine and piperidine, two important heterocyclic compounds with a wide range of biological activities. The unique structural features of 1-2-(Piperidin-1-yl)pyridin-3-ylethan-1-one make it a valuable candidate for various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The molecular structure of 1-2-(Piperidin-1-yl)pyridin-3-ylethan-1-one consists of a pyridine ring linked to a piperidine ring through an ethanone moiety. This arrangement provides the compound with a combination of aromatic and aliphatic functionalities, which contribute to its diverse pharmacological properties. The pyridine ring is known for its ability to interact with various biological targets, including receptors and enzymes, while the piperidine ring enhances the compound's lipophilicity and bioavailability.

Recent studies have highlighted the potential of 1-2-(Piperidin-1-yl)pyridin-3-ylethan-1-one as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of monoamine oxidase B (MAO-B), an enzyme implicated in the pathogenesis of Parkinson's disease. By selectively targeting MAO-B, 1-2-(Piperidin-1-yl)pyridin-3-ylethan-1-one can help reduce the oxidative stress and neurotoxicity associated with excessive dopamine metabolism.

In addition to its neuroprotective effects, 1-2-(Piperidin-1-yl)pyridin-3-ylethan-1-one has shown promise in cancer research. A study published in the Cancer Research journal reported that this compound exhibits significant antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this activity is thought to involve the modulation of signaling pathways that regulate cell growth and apoptosis. Specifically, 1-2-(Piperidin-1-y l)pyridin -3 -yletha n - 1 -one has been shown to inhibit the activation of mitogen-activated protein kinases (MAPKs), which are key regulators of cell proliferation and survival.

The pharmacokinetic properties of 1 - 2 -( Piperid in - 1 - yl )pyri din - 3 - yletha n - 1 -one have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, making it suitable for further development as a therapeutic agent. Its high oral bioavailability and low toxicity profile suggest that it could be administered as an oral medication, simplifying its use in clinical settings.

To further explore the therapeutic potential of 1 - 2 -( Piperid in - 1 - yl )pyri din - 3 - yletha n - 1 -one, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating specific neurological disorders and cancers. Early results from phase I trials have been encouraging, with no serious adverse events reported at therapeutic doses. However, more extensive studies are needed to fully understand the long-term effects and optimal dosing regimens for this promising compound.

In conclusion, 1 - 2 -( Piperid in - 1 - yl )pyri din - 3 - yletha n - 1 -one (CAS No. 1224582-73-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for the development of novel therapeutics. Ongoing research continues to uncover new applications for this compound, underscoring its potential to improve patient outcomes in various medical conditions.